Cas no 457-75-0 (4-Fluorophenyl propionate)

4-Fluorophenyl propionate structure
4-Fluorophenyl propionate structure
Product Name:4-Fluorophenyl propionate
CAS No:457-75-0
MF:C9H9FO2
MW:168.164966344833
CID:2856119
PubChem ID:643284
Update Time:2025-04-21

4-Fluorophenyl propionate Chemical and Physical Properties

Names and Identifiers

    • AKOS003055986
    • 457-75-0
    • Phenol, 4-fluoro-, 1-propanoate
    • SCHEMBL5642116
    • DTXSID501305004
    • InChI=1/C9H9FO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H
    • phenol, 4-fluoro-, propanoate
    • 4-Fluorophenyl propionate
    • Inchi: 1S/C9H9FO2/c1-2-9(11)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3
    • InChI Key: RWEKFYQVRRXQJZ-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)OC(CC)=O

Computed Properties

  • Exact Mass: 168.05865769Da
  • Monoisotopic Mass: 168.05865769Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26.3Ų
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